1-[(3,4-Dichlorophenyl)sulfonyl]-2-ethylpiperidine

• Molecular Formula: C13H17Cl2NO2S
• Molecular Weight: 322.2 g/mol
• IUPAC Name: 1-(3,4-dichlorophenyl)sulfonyl-2-ethylpiperidine
• InChI: InChI=1S/C13H17Cl2NO2S/c1-2-10-5-3-4-8-16(10)19(17,18)11-6-7-12(14)13(15)9-11/h6-7,9-10H,2-5,8H2,1H3
• InChI Key: GEWQSEDFRMSOAE-UHFFFAOYSA-N
• SMILES: CCC1CCCCN1S(=O)(=O)C2=CC(=C(C=C2)Cl)Cl

Description

1-[(3,4-Dichlorophenyl)sulfonyl]-2-ethylpiperidine, also known as Diclofensine, is a synthetic compound that belongs to the class of piperidine derivatives. It was first synthesized in the 1970s and has been the subject of extensive scientific research due to its potential therapeutic applications. Diclofensine has been shown to have a unique mechanism of action, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 1-[(3,4-Dichlorophenyl)sulfonyl]-2-ethylpiperidine involves the inhibition of dopamine and serotonin reuptake. This leads to an increase in the levels of these neurotransmitters in the brain, which can have a positive effect on mood and behavior. 1-[(3,4-Dichlorophenyl)sulfonyl]-2-ethylpiperidine has been shown to have a higher affinity for the dopamine transporter than the serotonin transporter, making it a more effective inhibitor of dopamine reuptake.
Biochemical and Physiological Effects
1-[(3,4-Dichlorophenyl)sulfonyl]-2-ethylpiperidine has been shown to have a number of biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, leading to an improvement in mood and behavior. It has also been shown to have a stimulant effect, increasing alertness and wakefulness. Additionally, 1-[(3,4-Dichlorophenyl)sulfonyl]-2-ethylpiperidine has been shown to have a low potential for abuse and addiction.

Advantages and Limitations for Lab Experiments

1-[(3,4-Dichlorophenyl)sulfonyl]-2-ethylpiperidine has a number of advantages and limitations for lab experiments. Its unique mechanism of action makes it a promising candidate for the development of new drugs for the treatment of addiction and depression. However, its low solubility in water can make it difficult to work with in lab experiments. Additionally, its relatively low yield in the synthesis process can make it expensive to produce.

Future Directions

There are a number of future directions for the study of 1-[(3,4-Dichlorophenyl)sulfonyl]-2-ethylpiperidine. One area of research could be the development of new drugs based on its unique mechanism of action. Another area of research could be the exploration of its potential therapeutic applications in other areas such as anxiety and schizophrenia. Additionally, further research could be done to optimize the synthesis process, increasing the yield and reducing the cost of production.

Synthesis Methods

The synthesis of 1-[(3,4-Dichlorophenyl)sulfonyl]-2-ethylpiperidine involves the reaction of 3,4-dichlorobenzene sulfonyl chloride with 2-ethylpiperidine in the presence of a base. The resulting product is then purified using various techniques such as recrystallization and column chromatography. The yield of the synthesis process is typically around 50%, making it a relatively efficient method.

Scientific Research Applications

1-[(3,4-Dichlorophenyl)sulfonyl]-2-ethylpiperidine has been extensively studied for its potential therapeutic applications, particularly in the treatment of addiction and depression. It has been shown to have a unique mechanism of action that involves the inhibition of dopamine and serotonin reuptake, leading to an increase in their levels in the brain. This makes it a promising candidate for the development of new drugs for the treatment of addiction and depression.